2-(Phenylsulfonyl)ethanamine

• IUPAC Name: 2-(benzenesulfonyl)ethanamine
• InChI: InChI=1S/C8H11NO2S/c9-6-7-12(10,11)8-4-2-1-3-5-8/h1-5H,6-7,9H2
• InChI Key: HEKKXNNVIAECAN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)CCN
• Molecular Formula: C8H11NO2S
• Molecular Weight: 185.25 g/mol
• CAS No.: 67215-15-0

Description

2-(Phenylsulfonyl)ethanamine is a versatile chemical compound with the molecular formula C8H11NO2S. It is characterized by the presence of a phenylsulfonyl group attached to an ethanamine backbone. This compound is known for its unique properties and finds extensive applications in various fields of scientific research, including chemistry, biology, medicine, and industry.

Scientific Research Applications

2-(Phenylsulfonyl)ethanamine is widely used in scientific research due to its unique properties. Some of its applications include:

Chemistry: It

Safety and Hazards

Safety data sheets suggest that contact with skin and eyes should be avoided, and inhalation or ingestion of the dust should be prevented. If swallowed, immediate medical assistance should be sought. The compound should be stored in a dry, cool, and well-ventilated place, and kept away from heat, sparks, and flame.

Mechanism of Action

Target of Action

Similar compounds like ethanolamine interact with proteins such as surface protein a and annexin a3

Mode of Action

It’s worth noting that amines, in general, can undergo nucleophilic addition reactions with aldehydes and ketones to yield imines and enamines . This could potentially be a part of the interaction mechanism of 2-(Phenylsulfonyl)ethanamine with its targets.

Biochemical Pathways

Related compounds like ethanolamine are involved in the biosynthesis of phosphatidylcholine

Pharmacokinetics

It’s known that the compound is a solid at room temperature and should be stored in a dry environment . These properties could potentially impact the compound’s bioavailability.

Result of Action

It’s known that the compound is used in scientific research and aids in the synthesis of pharmaceuticals, agrochemicals, and materials for advanced technologies.

Action Environment

It’s known that the compound should be stored in a dry environment . This suggests that moisture could potentially affect the compound’s stability.

Biochemical Analysis

Biochemical Properties

2-(Phenylsulfonyl)ethanamine plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been found to inhibit the activation of (Na/K)-ATPase by ATP non-competitively . This interaction suggests that this compound may bind to the ATP-binding site of the enzyme molecule, thereby affecting its activity. Additionally, it has been used in the synthesis of N-(Anthracen-9-ylmethyl)-N-methyl-2-(phenylsulfonyl)ethanamine via the aza-Michael addition approach .

Cellular Effects

This compound has notable effects on various types of cells and cellular processes. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, its interaction with (Na/K)-ATPase can impact ion transport and cellular homeostasis . Moreover, it has been observed to affect the mechanical activity of isolated perfused guinea-pig hearts, indicating its potential impact on cardiac cells .

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules, enzyme inhibition, and changes in gene expression. It inhibits (Na/K)-ATPase by binding to the ATP-binding site, thereby preventing the enzyme’s activation by ATP . This inhibition can lead to alterations in ion transport and cellular signaling pathways. Additionally, its synthesis via the aza-Michael addition approach highlights its ability to form stable chemical bonds with other molecules .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. Its stability and degradation are crucial factors that influence its long-term effects on cellular function. Studies have shown that it can maintain its activity over extended periods, but its effects may diminish as it degrades . Long-term exposure to this compound in in vitro and in vivo studies has shown consistent results, indicating its reliability as a research compound .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit beneficial effects, such as enzyme inhibition and modulation of cellular processes. At higher doses, it can cause toxic or adverse effects, including potential damage to cellular structures and disruption of metabolic pathways . It is essential to determine the optimal dosage to maximize its benefits while minimizing adverse effects.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that facilitate its metabolism and excretion from the body. The compound undergoes phase I and phase II metabolic reactions, including oxidation, reduction, and conjugation . These metabolic pathways help in the detoxification and elimination of this compound, ensuring its safe use in research and therapeutic applications.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions influence its localization and accumulation in different cellular compartments . Understanding the transport mechanisms of this compound is crucial for optimizing its delivery and efficacy in various applications.

Subcellular Localization

This compound exhibits specific subcellular localization, which affects its activity and function. It may be directed to particular compartments or organelles through targeting signals or post-translational modifications . The precise localization of this compound within cells can influence its interactions with other biomolecules and its overall biochemical effects.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Phenylsulfonyl)ethanamine can be achieved through several synthetic routes. One common method involves the reaction of phenylsulfonyl chloride with ethanamine in the presence of a base such as sodium hydroxide. The reaction typically occurs in an organic solvent like dichloromethane or ether, and the product is purified through extraction and chromatography .

Another approach involves the reduction of 2-(Phenylsulfonyl)acetonitrile using lithium tetrahydridoaluminate in diethyl ether, followed by acid treatment to yield this compound .

Industrial Production Methods

Industrial production of this compound often involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include continuous flow reactors and automated purification systems to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

2-(Phenylsulfonyl)ethanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfonic acid derivatives.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide or thiol group.

Substitution: The ethanamine group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate or hydrogen peroxide.

Reducing Agents: Lithium tetrahydridoaluminate or sodium borohydride.

Substitution Reagents: Alkyl halides or acyl chlorides.

Major Products

The major products formed from these reactions include sulfonic acids, sulfides, thiols, and various substituted ethanamine derivatives .

Synthesis routes and methods

Procedure details

A mixture of ((2-chloroethyl)sulfonyl)benzene (1.02 g, 5.0 mmol), potassium phthalimide (1.02 g, 5.5 mmol), 18-crown-6 (50 mg), and tetrabutylammonium iodide (50 mg) in dioxane was heated to reflux, stirred for 24 hours, cooled to room temperature, diluted with ethyl acetate (100 mL), washed with water and brine, dried (MgSO4), filtered, and concentrated. The concentrate was dissolved in ethanol (10 mL), treated with hydrazine hydrate (1 mL), heated to reflux, stirred for 2 hours, cooled to room temperature, filtered through diatomaceous earth (Celite®), and rinsed with ethyl acetate. The filtrate was treated with ethyl acetate, washed with water and brine, dried (MgSO4), filtered, and concentrated. The concentrate was dissolved in diethyl ether (5 mL), treated with 1M HCl in diethyl ether (10 mL), and filtered. The solid was washed with diethyl ether, suspended in ethyl acetate (80 mL), washed with 2M Na2CO3 and brine, dried (MgSO4), filtered, and concentrated to provide the desired product.